Cas no 2639374-25-5 (rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate)

• Product Name: rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate
• CAS No: 2639374-25-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5640090
• PubChem ID: 165899186
• Update Time: 2025-07-16

rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,4aR,7aS)-octahydropyrano[2,3-c]pyrrole-2-carboxylate
• 2639374-25-5
• EN300-27784219
• rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate

• Inchi： 1S/C10H17NO3/c1-2-13-10(12)8-4-3-7-5-11-6-9(7)14-8/h7-9,11H,2-6H2,1H3/t7-,8-,9-/m0/s1
• InChI Key： MMPZOFFKYZJMKZ-CIUDSAMLSA-N
• SMILES： O1[C@H](C(=O)OCC)CC[C@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate

Professional Introduction to Rac-Ethyl (2R,4aR,7aS)-Octahydropyrano2,3-Cpyrrole-2-Carboxylate (CAS No. 2639374-25-5)

Rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate, a heterocyclic compound with the CAS number 2639374-25-5, has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This organocatalytic intermediate plays a pivotal role in the synthesis of complex molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The compound belongs to the class of octahydropyrano[2,3-c]pyrrole derivatives, which are known for their broad spectrum of biological activities. The specific stereochemistry defined by the configuration at the (2R,4aR,7aS) positions makes this derivative particularly interesting for its potential in drug design. The presence of a carboxylate group at the 2-position enhances its reactivity and binding affinity to biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on bioactive heterocycles due to their versatility in modulating biological pathways. The racemic mixture of ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate has been extensively studied for its potential applications in the treatment of neurological disorders. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The stereochemical purity of this derivative is crucial for achieving optimal pharmacological activity.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high yields and enantiomeric purity. The use of transition metal catalysts such as rhodium and palladium has been particularly effective in facilitating these transformations while maintaining the desired stereocenters.

One of the most compelling aspects of rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate is its potential as a prodrug or a pharmacophore. By modifying its structure or incorporating it into larger molecular frameworks, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, derivatization at the carboxylate group can enhance solubility or improve metabolic stability, making it more suitable for clinical applications.

The compound's interaction with biological targets has been explored through various spectroscopic techniques and computational methods. X-ray crystallography has revealed detailed insights into its binding mode with protein receptors, providing a foundation for rational drug design. Additionally, molecular dynamics simulations have been used to predict how this compound might behave within biological systems, offering valuable insights into its mechanism of action.

Recent advancements in green chemistry have also influenced the synthesis of rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate. Researchers are increasingly adopting sustainable practices such as solvent-free reactions and catalytic processes that minimize waste generation. These approaches not only improve efficiency but also align with global efforts to promote environmental responsibility in pharmaceutical manufacturing.

The future prospects of this compound are promising as it continues to be investigated for new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and eventually into marketable drugs. The development of novel synthetic routes and analytical techniques will further enhance our ability to study and utilize this compound effectively.

In conclusion, rac-ethyl (2R,4aR,7aS)-octahydropyrano2,3-cpyrrole-2-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for drug development. As research progresses, we can expect to see more innovative applications emerging from this versatile compound.